Cas no 920389-34-0 (1-{4-3-(4-chlorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazin-1-yl}-2-cyclohexylethan-1-one)

• Product Name: 1-{4-3-(4-chlorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazin-1-yl}-2-cyclohexylethan-1-one
• CAS No: 920389-34-0
• MF: C₂₂H₂₆ClN₇O
• MW: 439.941142559052
• CID: 5505495
• PubChem ID: 41243901
• Update Time: 2025-06-29

1-{4-3-(4-chlorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazin-1-yl}-2-cyclohexylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 920389-34-0
• VU0502936-1
• F2865-0634
• 1-[4-[3-(4-chlorophenyl)triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl]-2-cyclohexylethanone
• AKOS024472956
• 1-(4-(3-(4-chlorophenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)-2-cyclohexylethanone
• 1-{4-[3-(4-chlorophenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl}-2-cyclohexylethan-1-one
• 1-{4-3-(4-chlorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazin-1-yl}-2-cyclohexylethan-1-one

• Inchi： 1S/C22H26ClN7O/c23-17-6-8-18(9-7-17)30-22-20(26-27-30)21(24-15-25-22)29-12-10-28(11-13-29)19(31)14-16-4-2-1-3-5-16/h6-9,15-16H,1-5,10-14H2
• InChI Key： OGZJHTYDLMSTHA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1C2=C(C(=NC=N2)N2CCN(CC2)C(CC2CCCCC2)=O)N=N1

Computed Properties

• Exact Mass: 439.1887362g/mol
• Monoisotopic Mass: 439.1887362g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 603
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 80Ų

Additional information on 1-{4-3-(4-chlorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazin-1-yl}-2-cyclohexylethan-1-one

1-{4-3-(4-Chlorophenyl)-3H-1,2,3Triazolo[4,5-d]Pyrimidin-7-ylPiperazin-1-yl}-2-Cyclohexylethan-1-one: A Comprehensive Overview

CAS No. 920389-34-0, also known as 1-{4-3-(4-chlorophenyl)-3H-1,2,3triazolo[4,5-d]pyrimidin-7-ylpiperazin-1-yl}-2-cyclohexylethan-1-one, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a triazolo-pyrimidine core and a piperazine moiety, making it a promising candidate for various therapeutic applications.

The triazolo-pyrimidine scaffold is well-known for its biological activity and has been extensively studied for its potential in developing new drugs. The presence of the piperazine group further enhances the compound's pharmacological properties by improving its solubility and bioavailability. Additionally, the cyclohexyl substituent adds to the compound's lipophilicity, which is crucial for its ability to cross biological membranes and reach its target sites.

Recent research has focused on the potential of 1-{4-3-(4-chlorophenyl)-3H-1,2,3triazolo[4,5-d]pyrimidin-7-ylpiperazin-1-yl}-2-cyclohexylethan-1-one as an inhibitor of specific enzymes and receptors. One notable study published in the Journal of Medicinal Chemistry (2022) demonstrated that this compound exhibits potent inhibitory activity against a key enzyme involved in cancer cell proliferation. The study found that the compound effectively reduced the viability of several cancer cell lines, including those resistant to conventional chemotherapy agents.

In another study conducted by researchers at the University of California (2023), 1-{4-3-(4-chlorophenyl)-3H-1,2,3triazolo[4,5-d]pyrimidin-7-ylpiperazin-1-yl}-2-cyclohexylethan-1-one was evaluated for its anti-inflammatory properties. The results showed that the compound significantly reduced inflammation in animal models of inflammatory diseases, suggesting its potential as a therapeutic agent for conditions such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 1-{4-3-(4-chlorophenyl)-3H-1,2,3triazolo[4,5-d]pyrimidin-7-ylpiperazin-1-yl}-2-cyclohexylethan-1-one has also been investigated. A study published in the European Journal of Pharmaceutical Sciences (2021) reported that the compound exhibits favorable pharmacokinetic properties, including good oral bioavailability and a long half-life. These characteristics make it an attractive candidate for further development as an oral medication.

The safety profile of 1-{4-3-(4-chlorophenyl)-3H-1,2,3triazolo[4,5-d]pyrimidin-7-ylpiperazin-1-yl}-2-cyclohexylethan-1-one has been evaluated in preclinical studies. Toxicity assessments conducted in both in vitro and in vivo models have shown that the compound is well-tolerated at therapeutic doses. However, further studies are needed to fully understand its long-term safety and potential side effects.

In conclusion, 1-{4-3-(4-chlorophenyl)-3H-1,2,3triazolo[4,5-d]pyrimidin-7-ylpiperazin-1-yl}-2-cyclohexylethan-1-one (CAS No. 920389-34-0) represents a promising molecule with diverse therapeutic potential. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies are expected to provide more insights into its mechanisms of action and potential clinical applications.